molecular formula C20H22N4O3 B2680186 4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)-N-phenethylpiperidine-1-carboxamide CAS No. 1421452-45-0

4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)-N-phenethylpiperidine-1-carboxamide

Cat. No. B2680186
CAS RN: 1421452-45-0
M. Wt: 366.421
InChI Key: LQZOWAVGQGXHNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)-N-phenethylpiperidine-1-carboxamide, also known as FPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPOP is a piperidine-based compound that contains an oxadiazole and furan moiety, making it a unique and promising molecule for scientific research.

Scientific Research Applications

Energetic Material Synthesis

Compounds based on oxadiazole and furazan rings, closely related to the chemical structure , have been synthesized and characterized for their potential as insensitive energetic materials. These compounds exhibit moderate thermal stabilities and insensitivity towards impact and friction, making them superior to traditional materials like TNT in certain applications (Yu et al., 2017).

Pharmaceutical Development

Oxadiazole or furadiazole containing compounds, which include structural elements similar to the chemical in focus, show significant promise in pharmaceutical development. These compounds display a wide range of biological activities, such as antibacterial, antitumor, antiviral, and antioxidant properties. This versatility makes them valuable synthons in new drug development (Siwach & Verma, 2020).

Antimicrobial Activities

Synthesis and evaluation of derivatives of 1,3,4-oxadiazole, a structural component of the target compound, have shown promising antibacterial and antifungal activities. Such derivatives have been effective against various microorganisms, highlighting their potential in developing new antimicrobial agents (Jafari et al., 2017).

Nitric Oxide Release and Vasodilation

Studies on furoxans, a component of the chemical structure under discussion, have shown that they can release nitric oxide upon reaction with thiols. This property is significant for developing nitrovasodilators, drugs that can dilate blood vessels and have potential applications in treating cardiovascular diseases (Feelisch, Schönafinger & Noack, 1992).

Fluorescent Probes

Furan derivatives, as found in the chemical structure , have been synthesized and evaluated as potential fluorescent probes. These probes, due to their sensitivity to their microenvironment, could be valuable in biological and chemical sensing applications (Greco & Tor, 2007).

properties

IUPAC Name

4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]-N-(2-phenylethyl)piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O3/c25-20(21-10-6-15-4-2-1-3-5-15)24-11-7-16(8-12-24)18-22-23-19(27-18)17-9-13-26-14-17/h1-5,9,13-14,16H,6-8,10-12H2,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQZOWAVGQGXHNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NN=C(O2)C3=COC=C3)C(=O)NCCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)-N-phenethylpiperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.